Cas no 102-40-9 (1,3-Bis(2-hydroxyethoxy)benzene)

1,3-Bis(2-hydroxyethoxy)benzene Properties

Names and Identifiers

• Bishydroxyethoxybenzene
• HER
• 1,3-Bis(2-hydroxyethoxy)benzene
• 2,2'-[1,3-Phenylenebis(oxy)]bisethanol
• Resorcinol bis(2-hydroxyethyl) ether
• 2-[3-(2-hydroxyethoxy)phenoxy]ethanol
• Resorcinol bis(β-hydroxyethyl) ether
• 1,3-DI(2-HYDROXYETHOXY)BENZENE
• RESORCINOL DIHYDROXYETHYL ETHER
• 2,2'-(m-Phenylenebisoxy)diethanol
• 2,2'-(m-Phenylenebisoxy)bisethanol
• O,O'-Bis(2'-hydroxyethyl) resorcinol
• RESORCINOL BIS-(2-HYDROXYETHYL)ETHER
• 1,3-BIS(2-HYDROXYETHOXY)BENZENE 98+%
• 2,2'-(m-Phenylenedioxy)diethanol
• m-Bis(2-hydroxyethoxy)benzene
• 2,2'-(1,3-Phenylenebis(oxy))diethanol
• Ethanol, 2,2'-[1,3-phenylenebis(oxy)]bis-
• Resorcinol bis(beta-hydroxyethyl) ether
• G4SGN7D66B
• 1,3-bis-(2-Hydroxyethoxy)benzene
• Resorcinol bis(.beta.-hydroxyethyl) ether
• 2,2'-[Benzene-1,3-diylbis(oxy)]diethanol
• Ethanol, 2,2'-(1,3-phenylenebis(oxy))bis-
• Bishydroxyethoxyb
• NSC 65613
• 2-[3-(2-hydroxyethoxy)phenoxy]ethan-1-ol
• 1,3-DIHYDROXYBENZENE DI(2-HYDROXYETHYL) ETHER
• E85248
• m-di(2-hydroxyethoxy)benzene
• DTXSID7044502
• CAS-102-40-9
• Ethanol,2'-[1,3-phenylenebis(oxy)]bis-
• CS-0206635
• 2,2'-(1,3-PHENYLENEBIS(OXY)DIETHANOL
• NCIOpen2_000309
• NS00020914
• Ethanol,2'-(m-phenylenedioxy)di-
• NSC65613
• 2,2'-(1,3-Phenylenebis(oxy))bisethanol
• IAXFZZHBFXRZMT-UHFFFAOYSA-N
• 74576-84-4
• Tox21_300783
• DTXCID5024502
• CHEMBL3186062
• AKOS024323131
• IAXFZZHBFXRZMT-UHFFFAOYSA-
• UNII-G4SGN7D66B
• EINECS 203-028-3
• Resorcinol bis(2-hydroxyethyl) ether 100 microg/mL in Acetonitrile
• NCGC00248168-01
• 2-[3-(2-Hydroxyethoxy)phenoxy]ethanol #
• O,O-BIS(.BETA.-HYDROXYETHYL)RESORCINOL
• B1625
• Ethanol, 2,2'-(m-phenylenedioxy)di-
• MFCD00016566
• AS-63195
• NSC-65613
• Resorcinol-bis(2-hydroxyethyl)ether
• 102-40-9
• NCGC00254687-01
• FT-0606559
• W-108873
• SCHEMBL48418
• Q27278752
• 1,3-DIHYDROXYBENZENE BIS(2-HYDROXYETHYL) ETHER
• InChI=1/C10H14O4/c11-4-6-13-9-2-1-3-10(8-9)14-7-5-12/h1-3,8,11-12H,4-7H2
• 2,2'-(BENZENE-1,3-DIYLBIS(OXY))DIETHANOL
• 1,3-di(2-hydroxyethoxy)benzene
• 2-[3-(2-Hydroxyethoxy)phenoxy]ethanol
• resorcinol bis(2-hydroxyethyl) ether
• Resorcinol Bis(β-hydroxyethyl) Ether
• 1,3-BIS(2-HYDROXYETHOXY)BENZENE
• +Expand

• MDL： MFCD00016566
• InChIKey： IAXFZZHBFXRZMT-UHFFFAOYSA-N
• Inchi： 1S/C10H14O4/c11-4-6-13-9-2-1-3-10(8-9)14-7-5-12/h1-3,8,11-12H,4-7H2
• SMILES： O(C([H])([H])C([H])([H])O[H])C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 198.08900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 198.089
• Heavy Atom Count: 14
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 58.9

Experimental Properties

• LogP: 0.42880
• PSA: 58.92000
• Refractive Index: 1.54
• Boiling Point: 234°C/30mmHg(lit.)
• Melting Point: 90.0 to 95.0 deg-C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 182.4°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.197

1,3-Bis(2-hydroxyethoxy)benzene Security Information

• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

1,3-Bis(2-hydroxyethoxy)benzene Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether